methyl 4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoate
Overview
Description
Methyl 4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoate (MEOB) is an organic compound belonging to the class of heterocyclic compounds. It is a colorless to pale yellow solid, soluble in organic solvents, and has a molecular weight of 246.29 g/mol. MEOB is used in a variety of scientific research applications, including synthesis of pharmaceuticals, drug development, and biochemical and physiological studies.
Scientific Research Applications
Methyl 4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoate is used in a variety of scientific research applications, including synthesis of pharmaceuticals, drug development, and biochemical and physiological studies. It can be used as a starting material for the synthesis of various heterocyclic compounds, such as piperazinones and pyrrolidines. In addition, methyl 4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoate is used in the synthesis of various drugs, such as anticonvulsants, antimalarials, and antipsychotics.
Mechanism of Action
Methyl 4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoate acts as a prodrug, which is converted to its active form by enzymatic hydrolysis. The active form of methyl 4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoate is 4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoic acid, which is a potent inhibitor of the enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown of the neurotransmitter acetylcholine in the brain, and its inhibition leads to increased levels of acetylcholine, which has positive effects on cognitive performance.
Biochemical and Physiological Effects
methyl 4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoate has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to improve memory, learning, and cognitive performance. It has also been shown to reduce anxiety, depression, and stress, as well as to improve motor coordination. In addition, it has been found to have anti-inflammatory and anti-cancer properties in vitro.
Advantages and Limitations for Lab Experiments
Methyl 4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoate is a relatively stable compound and can be stored at room temperature. It is also relatively inexpensive, making it a cost-effective choice for lab experiments. However, it is a relatively new compound, and there is limited research available on its effects in vivo. In addition, its mechanism of action is not fully understood, making it difficult to predict its effects in different contexts.
Future Directions
Future research should focus on further elucidating the mechanism of action of methyl 4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoate and its effects in vivo. In addition, further research should be conducted on the potential therapeutic applications of methyl 4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoate, such as its use in the treatment of neurodegenerative diseases and cancer. Finally, further research should be conducted on the potential toxic effects of methyl 4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoate, as well as its potential interactions with other drugs and compounds.
Synthesis Methods
Methyl 4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoate can be synthesized by the condensation of ethyl 4-hydroxybenzoate and ethyl 2-methyl-5-ethoxy-1,3-oxazolidine-4-carboxylate. This reaction is carried out in the presence of an acid catalyst, such as p-toluenesulfonic acid or sulfuric acid, at a temperature of 80-90°C. The reaction yields a product with a yield of up to 90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoate involves the condensation of 4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoic acid with methanol and a catalyst to form the ester.", "Starting Materials": [ "4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoic acid", "Methanol", "Catalyst" ], "Reaction": [ "Add 4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoic acid, methanol, and catalyst to a reaction flask", "Heat the mixture under reflux for several hours", "Allow the mixture to cool to room temperature", "Filter the mixture to remove any solid impurities", "Concentrate the filtrate under reduced pressure to obtain the crude product", "Purify the crude product by recrystallization from a suitable solvent to obtain the final product, methyl 4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoate" ] } | |
CAS RN |
2649072-99-9 |
Product Name |
methyl 4-(5-ethoxy-4,5-dihydro-1,2-oxazol-3-yl)benzoate |
Molecular Formula |
C13H15NO4 |
Molecular Weight |
249.3 |
Purity |
95 |
Origin of Product |
United States |
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